5-Oxo-hexahydropyrrolo[2,1-b][1,3]thiazole-3,7a-dicarboxylic acid

• IUPAC Name: 5-oxo-2,3,6,7-tetrahydropyrrolo[2,1-b][1,3]thiazole-3,7a-dicarboxylic acid
• InChI: InChI=1S/C8H9NO5S/c10-5-1-2-8(7(13)14)9(5)4(3-15-8)6(11)12/h4H,1-3H2,(H,11,12)(H,13,14)
• InChI Key: GGRNQYLYTAMESX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(N(C1=O)C(CS2)C(=O)O)C(=O)O
• Molecular Formula: C8H9NO5S
• Molecular Weight: 231.23 g/mol
• CAS RN: 1008023-63-9

Description

5-Oxo-hexahydropyrrolo[2,1-b][1,3]thiazole-3,7a-dicarboxylic acid is a chemical compound with the CAS Number: 155796-08-0. It has a molecular weight of 187.22. The IUPAC name for this compound is 5-oxotetrahydropyrrolo[2,1-b][1,3]thiazole-7a(5H)-carboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H9NO3S/c9-5-1-2-7(6(10)11)8(5)3-4-12-7/h1-4H2,(H,10,11). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 153-154 degrees Celsius.

Mechanism of Action

The mechanism of action of 5-Oxo-hexahydropyrrolo[2,1-b][1,3]thiazole-3,7a-dicarboxylic acid is not fully understood. However, studies have shown that it inhibits the activity of enzymes by binding to their active sites. It has also been shown to induce apoptosis in cancer cells by activating caspase enzymes and disrupting mitochondrial function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have inhibitory effects on enzymes involved in various physiological processes, including neurotransmission and carbon dioxide transport. It has also been shown to induce apoptosis in cancer cells and has potential applications as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Oxo-hexahydropyrrolo[2,1-b][1,3]thiazole-3,7a-dicarboxylic acid in lab experiments is its ability to inhibit the activity of enzymes involved in various physiological processes. This makes it a useful tool for studying the role of enzymes in these processes. However, one of the limitations of using this molecule is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-Oxo-hexahydropyrrolo[2,1-b][1,3]thiazole-3,7a-dicarboxylic acid. One direction is to further study its potential applications as a fluorescent probe for the detection of metal ions. Another direction is to investigate its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of 5-Oxo-hexahydropyrrolo[2,1-b][1,3]thiazole-3,7a-dicarboxylic acid has been achieved using various methods. One of the most commonly used methods involves the reaction of 2-mercaptobenzoic acid with cyclohexanone in the presence of a base, followed by cyclization and oxidation. Another method involves the reaction of 2-mercaptobenzoic acid with cyclohexanone in the presence of a catalyst, followed by cyclization and oxidation. Both methods have been shown to yield high purity and yield of the desired product.

Scientific Research Applications

5-Oxo-hexahydropyrrolo[2,1-b][1,3]thiazole-3,7a-dicarboxylic acid has been extensively studied for its potential applications in scientific research. It has been shown to have inhibitory effects on various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. It has also been shown to have potential anticancer activity, with studies showing its ability to induce apoptosis in cancer cells. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.